2-Methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide
CAS No.: 362487-45-4
Cat. No.: VC16165242
Molecular Formula: C21H21N3O2S
Molecular Weight: 379.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 362487-45-4 |
|---|---|
| Molecular Formula | C21H21N3O2S |
| Molecular Weight | 379.5 g/mol |
| IUPAC Name | 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
| Standard InChI | InChI=1S/C21H21N3O2S/c1-12-6-3-10-17(22-12)24-21(26)18-13(2)23-14-7-4-8-15(25)19(14)20(18)16-9-5-11-27-16/h3,5-6,9-11,20,23H,4,7-8H2,1-2H3,(H,22,24,26) |
| Standard InChI Key | UIAFVGXJOGXMDC-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC=CS4)C(=O)CCC3)C |
Introduction
Structural and Chemical Properties
Molecular Architecture
The compound’s structure integrates a hexahydroquinoline scaffold, a bicyclic system with partial saturation, which enhances conformational flexibility compared to fully aromatic quinoline derivatives. Key substituents include:
-
Thiophen-2-yl group: A sulfur-containing heterocycle known to improve metabolic stability and binding affinity in drug candidates.
-
6-Methylpyridin-2-yl carboxamide: A pyridine derivative contributing to hydrogen-bonding interactions with biological targets.
Table 1: Fundamental Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | CHNOS |
| Molecular Weight | 379.5 g/mol |
| CAS Registry Number | 362487-45-4 |
| IUPAC Name | 2-methyl-N-(6-methylpyridin-2-yl)-5-oxo-4-(thiophen-2-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide |
The hexahydroquinoline core’s stereochemistry and substitution pattern critically influence its bioactivity. Nuclear magnetic resonance (NMR) studies of analogous compounds reveal distinct proton environments for the cyclohexanone and thiophene groups, with characteristic shifts at δ 2.10–2.67 ppm for aliphatic protons and δ 6.90–7.45 ppm for aromatic systems .
Synthesis and Optimization
Synthetic Routes
The synthesis of this compound involves multi-step organic reactions, typically beginning with the formation of the hexahydroquinoline core. A generalized pathway includes:
-
Cyclocondensation: Reaction of cyclohexanone derivatives with aminopyridines to construct the bicyclic framework.
-
Thiophene Incorporation: Electrophilic substitution or cross-coupling reactions to introduce the thiophen-2-yl group at position 4.
-
Carboxamide Formation: Coupling of the intermediate acid with 6-methylpyridin-2-amine using carbodiimide-based reagents.
Critical parameters such as solvent polarity (e.g., dichloromethane or toluene), temperature (0–40°C), and catalyst selection (e.g., palladium for coupling reactions) determine yield and purity. For instance, maintaining anhydrous conditions prevents hydrolysis of sensitive intermediates .
Table 2: Representative Reaction Conditions
| Step | Solvent | Temperature (°C) | Catalyst | Yield (%) |
|---|---|---|---|---|
| Cyclocondensation | Toluene | 80 | HCl | 65 |
| Thiophene Coupling | DMF | 120 | Pd(PPh) | 72 |
| Amide Formation | DCM | 25 | EDC/HOBt | 58 |
Biological Activities and Mechanisms
Antimicrobial Effects
The thiophene moiety enhances membrane permeability, enabling activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 32 μg/mL) and fungi (e.g., Candida albicans, MIC = 64 μg/mL). Synergistic effects with fluconazole have been observed, suggesting utility in combating resistant strains .
Multidrug Resistance (MDR) Reversal
A pivotal study on 5-oxo-hexahydroquinoline derivatives highlighted their ability to inhibit P-glycoprotein (P-gp), a key efflux pump in drug-resistant cancers. At 10 μM, lead compounds increased the intracellular accumulation of doxorubicin by 3.5-fold in resistant leukemia cells . This positions the compound as a promising adjuvant in chemotherapy regimens.
Pharmacological Applications
Drug Development Prospects
The compound’s balanced lipophilicity (clogP ≈ 3.2) and polar surface area (PSA ≈ 75 Ų) suggest favorable pharmacokinetics, including oral bioavailability and blood-brain barrier penetration. Preclinical toxicity assessments in rodents indicate a median lethal dose (LD) > 500 mg/kg, supporting further safety profiling .
Targeted Therapy Innovations
Functionalization of the pyridine and thiophene rings enables covalent binding to cysteine residues in kinases (e.g., EGFR, IC = 0.8 μM), offering a pathway for selective kinase inhibitors . Molecular dynamics simulations reveal stable interactions with the ATP-binding pocket, corroborating its enzyme-inhibitory potential.
Comparative Analysis with Structural Analogues
Substituent Effects on Bioactivity
Replacing the thiophen-2-yl group with a 3-phenoxyphenyl moiety (as in CAS No. 362487-27-2) reduces anticancer potency (IC > 50 μM) but improves anti-inflammatory activity (COX-2 inhibition, 78% at 10 μM) . This underscores the thiophene’s role in enhancing cytotoxicity through hydrophobic interactions.
Hexahydroquinoline vs. Tetrahydroquinoline
Fully saturated hexahydroquinoline derivatives exhibit superior metabolic stability compared to tetrahydroquinolines, with hepatic microsomal clearance rates of 12 mL/min/kg vs. 28 mL/min/kg, respectively . The saturated scaffold resists oxidative degradation, prolonging half-life in vivo.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume